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Introduction
Pyruvate Carboxylase (PC) is a critical mitochondrial enzyme that plays a pivotal role in cellular

metabolism by catalyzing the ATP-dependent carboxylation of pyruvate to oxaloacetate (OAA).

This anaplerotic reaction is essential for replenishing tricarboxylic acid (TCA) cycle

intermediates, supporting gluconeogenesis, lipogenesis, and neurotransmitter synthesis.[1][2]

Given its central role in metabolic reprogramming in various diseases, including cancer and

metabolic disorders, PC has emerged as a promising therapeutic target.[1][2] Pyruvate
Carboxylase-IN-1 (PC-IN-1) is a known inhibitor of this enzyme. This technical guide provides

a comprehensive overview of the publicly available data on PC-IN-1, with a focus on its

inhibitory activity and the methodologies used for its characterization.

Off-Target Profile of Pyruvate Carboxylase-IN-1
Extensive searches of publicly available scientific literature and databases did not yield any

specific data regarding the off-target effects of Pyruvate Carboxylase-IN-1. No selectivity

panels, kinase screens, or broad binding assay results have been published to characterize the

selectivity of this inhibitor. Therefore, the off-target profile of Pyruvate Carboxylase-IN-1
remains uncharacterized in the public domain. Researchers using this compound should

exercise caution and consider performing their own selectivity profiling to rule out potential

confounding effects from off-target activities.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b15572706?utm_src=pdf-interest
https://pmc.ncbi.nlm.nih.gov/articles/PMC9585021/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8088034/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9585021/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8088034/
https://www.benchchem.com/product/b15572706?utm_src=pdf-body
https://www.benchchem.com/product/b15572706?utm_src=pdf-body
https://www.benchchem.com/product/b15572706?utm_src=pdf-body
https://www.benchchem.com/product/b15572706?utm_src=pdf-body
https://www.benchchem.com/product/b15572706?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15572706?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


On-Target Activity of Pyruvate Carboxylase-IN-1
While off-target data is unavailable, the on-target activity of PC-IN-1 against Pyruvate

Carboxylase has been documented. The following table summarizes the reported quantitative

data for the inhibitory action of PC-IN-1.

Assay Type Target IC50 (µM) Cell Lines

Cell Lysate-Based PC

Activity Assay
Pyruvate Carboxylase 0.204 Not specified

Cell-Based PC Activity

Assay
Pyruvate Carboxylase 0.104 Not specified

Cell Proliferation

Assay
- 1.741 HepG2

Cell Proliferation

Assay
- 8.540 HCCLM3

Signaling Pathways and Experimental Workflows
To understand the context in which PC-IN-1 acts, it is crucial to visualize the relevant metabolic

pathways and the experimental workflows used to characterize its effects.

Pyruvate Carboxylase Metabolic Pathway
The following diagram illustrates the central role of Pyruvate Carboxylase in cellular

metabolism. PC converts pyruvate to oxaloacetate, a key intermediate in the TCA cycle and a

precursor for gluconeogenesis and other biosynthetic pathways.
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1. Pyruvate carboxylase promotes malignant transformation of papillary thyroid carcinoma
and reduces iodine uptake - PMC [pmc.ncbi.nlm.nih.gov]

2. Pyruvate carboxylase and cancer progression - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Off-Target Effects of Pyruvate Carboxylase-IN-1: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15572706#off-target-effects-of-pyruvate-carboxylase-
in-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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